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Compound of Interest

Compound Name: 1-Acetoxy-2,5-hexanedione-13C4

Cat. No.: B15597415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, typical

specifications, and applications of 1-Acetoxy-2,5-hexanedione-13C4. This isotopically labeled

compound serves as a crucial internal standard for mass spectrometry-based quantitative

analysis.

Commercial Availability and Supplier Information
1-Acetoxy-2,5-hexanedione-13C4 is a specialty chemical available from several reputable

suppliers of isotopically labeled compounds. It is primarily intended for research use. Key

suppliers include MedChemExpress, Toronto Research Chemicals (TRC), and distributors such

as Fisher Scientific and Labmix24. Researchers can procure this compound in various

quantities, typically ranging from milligrams to larger custom-synthesized batches.

Physicochemical and Quantitative Data
While a specific Certificate of Analysis is lot-dependent and not publicly available, the following

table summarizes the known and expected specifications for 1-Acetoxy-2,5-hexanedione-
13C4 based on supplier information and typical standards for isotopically labeled compounds

used in mass spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15597415?utm_src=pdf-interest
https://www.benchchem.com/product/b15597415?utm_src=pdf-body
https://www.benchchem.com/product/b15597415?utm_src=pdf-body
https://www.benchchem.com/product/b15597415?utm_src=pdf-body
https://www.benchchem.com/product/b15597415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source/Note

Chemical Name
1-Acetoxy-2,5-hexanedione-

13C4
-

CAS Number 2732446-00-1 MedChemExpress

Molecular Formula C₄¹³C₄H₁₂O₄

MedChemExpress.[1] The

formula indicates four carbon

atoms are the ¹³C isotope.

Molecular Weight 176.15 g/mol

MedChemExpress.[1] The

increased mass is due to the

presence of four ¹³C isotopes.

Chemical Purity ≥98%

This is a typical purity for such

internal standards. Specific lot

purity will be on the Certificate

of Analysis.

Isotopic Purity ≥99 atom % ¹³C

This is a common and

expected isotopic enrichment

for high-quality ¹³C-labeled

internal standards.[2]

Appearance Solid or oil
Based on the nature of similar

small organic molecules.

Solubility

Soluble in DMSO, Methanol,

and other common organic

solvents

Expected solubility for a

compound of this nature.

Experimental Protocols and Applications
General Synthesis Pathway
While the specific, proprietary synthesis protocol for 1-Acetoxy-2,5-hexanedione-13C4 is not

publicly disclosed by manufacturers, a plausible synthetic route can be conceptualized based

on established organic chemistry principles for isotopic labeling. The following diagram

illustrates a likely logical workflow for its production. The synthesis would start with a
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commercially available ¹³C-labeled precursor and involve several key chemical transformations

to build the final molecule.

Starting Materials

Key Synthesis Steps

Final Product

¹³C-Labeled Precursor
(e.g., [¹³C₄]-butane derivative)

Carbon Chain Elongation

Reaction

Acylating Agent

Selective Acetoxylation

Reaction

Introduction of Ketone Functionalities

Intermediate

Intermediate

Purification

Crude Product

1-Acetoxy-2,5-hexanedione-¹³C₄

Purified Product
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A plausible synthetic workflow for 1-Acetoxy-2,5-hexanedione-13C4.

Application as an Internal Standard in LC-MS/MS
Analysis
1-Acetoxy-2,5-hexanedione-13C4 is primarily used as an internal standard in quantitative

mass spectrometry assays, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). Its utility is highlighted in the analysis of biological samples for exposure to certain

industrial chemicals. For instance, it is an intermediate in the synthesis of N-Acetyl-S-(3,4-

dihydroxybutyl)-L-cysteine-13C4, which can be used as a biomarker for butadiene exposure.

The workflow for using this compound as an internal standard is outlined below.
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Sample Preparation

Analytical Procedure

Data Analysis

Biological Sample
(e.g., Urine, Plasma)

Spike with
1-Acetoxy-2,5-hexanedione-¹³C₄

Solid Phase or Liquid-Liquid Extraction

Evaporation & Reconstitution

LC Separation

Prepared Sample

MS/MS Detection

Quantification of Analyte

Peak Area Ratios
(Analyte / ¹³C₄-IS)

Click to download full resolution via product page

Workflow for using 1-Acetoxy-2,5-hexanedione-13C4 as an internal standard.
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Methodology for LC-MS/MS Quantification:

Preparation of Standards and Samples:

Prepare a stock solution of 1-Acetoxy-2,5-hexanedione-13C4 in a suitable organic

solvent (e.g., methanol).

Create a series of calibration standards by spiking known concentrations of the unlabeled

analyte into a representative blank matrix (e.g., control plasma).

Add a fixed concentration of the 1-Acetoxy-2,5-hexanedione-13C4 internal standard

solution to all calibration standards, quality controls, and unknown samples.

Sample Extraction:

Perform a protein precipitation or a liquid-liquid extraction to remove interfering

substances from the biological matrix.

Evaporate the organic solvent and reconstitute the residue in the mobile phase for LC-

MS/MS analysis.

LC-MS/MS Analysis:

Inject the prepared samples onto an appropriate liquid chromatography column (e.g., a

C18 column) for separation.

Utilize a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM)

mode to detect the analyte and the internal standard. Specific precursor-to-product ion

transitions for both the unlabeled analyte and the ¹³C₄-labeled internal standard should be

optimized.

Data Processing:

Calculate the peak area ratio of the analyte to the internal standard for each sample and

standard.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their corresponding concentrations.
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Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

The use of a stable isotope-labeled internal standard like 1-Acetoxy-2,5-hexanedione-13C4 is

critical for correcting for variations in sample preparation, injection volume, and matrix effects,

thereby ensuring accurate and precise quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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